Cas no 428497-04-5 (5-Bromo-2-(2,4-dichlorobenzyl)oxybenzaldehyde)

• Product Name: 5-Bromo-2-(2,4-dichlorobenzyl)oxybenzaldehyde
• CAS No: 428497-04-5
• MF: C₁₄H₉BrCl₂O₂
• MW: 360.030061483383
• MDL: MFCD02257433
• CID: 3028143
• PubChem ID: 1339377
• Update Time: 2025-04-21

5-Bromo-2-(2,4-dichlorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-溴-2-(2,4-二氯苄基)氧基-苯甲醛
• 5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzaldehyde
• 5-bromo-2-[(2,4-dichlorophenyl)methoxy]benzaldehyde
• 5-Bromo-2-((2,4-dichlorobenzyl)oxy)benzaldehyde
• Oprea1_465570
• BBL013983
• STK198722
• ALBB-001436
• VS-04088
• H21487
• CS-0117287
• AKOS000287235
• MFCD02257433
• 428497-04-5
• 5-Bromo-2-(2,4-dichlorobenzyl)oxybenzaldehyde

• MDL： MFCD02257433
• Inchi： 1S/C14H9BrCl2O2/c15-11-2-4-14(10(5-11)7-18)19-8-9-1-3-12(16)6-13(9)17/h1-7H,8H2
• InChI Key： ZXPMLWRBZQTARS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 357.91630Da
• Monoisotopic Mass: 357.91630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

5-Bromo-2-(2,4-dichlorobenzyl)oxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes